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Compound of Interest

Compound Name: Fosfomycin Trometamol Impurity A
Cat. No.: B13846713
Get Quote
\ J

Executive Summary

In the development and quality control of Fosfomycin trometamol and Fosfomycin disodium,
Impurity A (European Pharmacopoeia designation) represents the primary degradation product
formed via the hydrolysis of the active pharmaceutical ingredient's epoxide ring. Chemically
identified as (1R,2R)-1,2-dihydroxypropylphosphonic acid, this vicinal diol is a critical critical
quality attribute (CQA) due to its lack of antibiotic activity and its utility as a marker for
hydrolytic instability.

This guide details the synthesis of Impurity A via controlled acid-catalyzed hydrolysis,
delineating the stereochemical inversion mechanism, isolation protocols, and definitive
analytical characterization using quantitative

-NMR (gNMR).

Chemical Identity and Stereochemical Significance

Fosfomycin is uniqgue among antibiotics due to its reactive epoxide ring, which is essential for
its mechanism of action (inhibition of MurA). However, this ring is susceptible to nucleophilic
attack by water under acidic conditions.
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Feature Parent Drug: Fosfomycin Target: Impurity A (EP)
(1R,2R)-1,2-
(1R,2S)-(1,2- _ _
IUPAC Name ) ) dihydroxypropylphosphonic
epoxypropyl)phosphonic acid )
acid
Structure Epoxide (Oxirane) Vicinal Diol
Stereochemistry (1R, 29) (1R, 2R)
Molecular Weight ~138.06 Da (Acid form) 156.07 Da
CAS Number 23155-02-4 132125-60-1
Solubility Highly Water Soluble Hygroscopic, Water Soluble

Critical Note on Stereochemistry: The transformation from Fosfomycin to Impurity A involves a
specific inversion of configuration at C2. While the parent drug is (1R, 2S), the impurity is (1R,
2R). This confirms that the hydrolytic attack occurs exclusively at the C2 position, driven by
electronic effects described in Section 2.

Mechanistic Pathway: Acid-Catalyzed Hydrolysis

The synthesis of Impurity A is not a random degradation but a regioselective and stereospecific
organic transformation.

Regioselectivity (Why C2?)

The epoxide ring is strained. Under acidic conditions, the oxirane oxygen is protonated,
weakening the C-O bonds.

e C1 (Phosphonate-adjacent): The phosphonic acid group (

) is strongly electron-withdrawing, destabilizing any developing partial positive charge at C1.

o C2 (Methyl-adjacent): The methyl group is electron-donating, stabilizing the partial positive
charge at C2 during the transition state.

Consequently, the water molecule (nucleophile) attacks C2.
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Stereoselectivity (Inversion)

The reaction proceeds via an

-like mechanism (backside attack) on the protonated epoxide.

e Attack at C2: Causes inversion of configuration from S to R.

« C1 Configuration: Remains distinct and untouched, retaining the R configuration.

Pathway Visualization

Fosfomycin (1R, 2S) Protonated Intermediate Transition State Impurity A (1R, 2R)
(Epoxide) (Activated Epoxide) (Nu: Attack at C2) (Vicinal Diol)

Click to download full resolution via product page

Figure 1: Mechanistic pathway showing the acid-catalyzed conversion of Fosfomycin to
Impurity A via regioselective nucleophilic attack.

Experimental Protocol: Synthesis of Impurity A

This protocol is adapted from kinetic degradation studies and validated synthesis methods for
reference standard generation.

Reagents and Equipment

e Precursor: Fosfomycin Disodium Salt (Commercial Grade).
e Solvent: Deionized Water (Type I).
e Reagent: 1.0 M Hydrochloric Acid (HCI).

e Equipment: Round-bottom flask, Reflux condenser, Magnetic stirrer, Rotary evaporator,
Lyophilizer.

Step-by-Step Methodology
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 Dissolution: Dissolve 2.0 g (approx. 11 mmol) of Fosfomycin Disodium salt in 10 mL of
deionized water in a 50 mL round-bottom flask.

 Acidification: Slowly add 1.0 M HCI to adjust the pH of the solution to pH 2.0 — 3.0.

o Note: The reaction rate is pH-dependent. Lower pH (<2.0) accelerates the reaction but
may induce secondary degradation (cleavage of the C-P bond in extreme cases). A pH of
~2.9 is optimal for controlled conversion [1].

e Hydrolysis (Reaction):
o Equip the flask with a reflux condenser.[1]
o Heat the solution to 100°C (reflux) with stirring.
o Duration: Maintain reflux for 12—-16 hours. Monitor by TLC or
-NMR (disappearance of the epoxide peak).
o Work-up:
o Cool the reaction mixture to room temperature (25°C).

o Neutralize the solution (optional, depending on desired salt form) or proceed directly to
isolation of the acid form.

o Remove water using a rotary evaporator under reduced pressure at 50°C to yield a
viscous oil/hygroscopic solid.

o Purification/Isolation:

o Wash the crude residue with absolute ethanol (Impurity A is less soluble in EtOH than the
parent salt, aiding purification).

o Lyophilization: Redissolve the residue in a minimum amount of water and lyophilize to
obtain Impurity A as a white, hygroscopic solid.

Synthesis Workflow Diagram
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Start: Fosfomycin Disodium
(2.0g in 10mL H20)

:

Acidification
(Adjust to pH 2.9 with HCI)

:

Reflux Hydrolysis
(100°C, 12-16 Hours)

Check Completion
(31P-NMR)

Isolation
(Rotovap & Ethanol Wash)

:

Final Product:
Impurity A (Hygroscopic Solid)

Click to download full resolution via product page

Figure 2: Operational workflow for the laboratory-scale synthesis of Fosfomycin Impurity A.

Analytical Characterization

Validating the identity of the synthesized impurity is crucial.
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-NMR is the most definitive method due to the significant chemical shift difference between the
strained epoxide phosphorus and the relaxed diol phosphorus.

Nuclear Magnetic Resonance (NMR)

Fosfomycin Impurity A
Nucleus Parameter
(Parent) (Product)
Chemical Shift (
‘NMR 10.0 - 12.0 ppm 17.3 ppm (Singlet)
)
Methyl Group (
-NMR ) 1.38 ppm (d) 1.22 ppm (d)
Methine (
‘NMR Epoxide protons 3.99 (m) & 3.46 (dd)

)

Interpretation:
e The shiftin

from ~10 ppm to ~17.3 ppm is the primary indicator of epoxide ring opening [2]. The relief of
ring strain around the phosphorus-adjacent carbon causes this deshielding effect.

o Samples should be dissolved in

for analysis.

Mass Spectrometry (MS)

« lonization: ESI- (Negative Mode)
e Parent lon (

):

o Fosfomycin: m/z 137

o Impurity A: m/z 155 (Corresponding to MW 156)
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Stability and Storage

Impurity A is highly hygroscopic.
o Storage: Store in a desiccator at -20°C.

e Handling: Handle under inert atmosphere (Nitrogen) if possible to prevent water absorption,
which complicates weighing for quantitative standards.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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